Cas no 22184-24-3 (Benzenemethanol,2-chloro-, 1-acetate)
22184-24-3 structure
Product Name:Benzenemethanol,2-chloro-, 1-acetate
CAS No:22184-24-3
MF:C9H9ClO2
MW:184.619561910629
CID:290315
PubChem ID:346228
Update Time:2025-04-19
Benzenemethanol,2-chloro-, 1-acetate Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol,2-chloro-, 1-acetate
- 2-chlorobenzyl acetate
- 2-ClC6H4CH2OAc
- o-Chlorbenzylacetat
- o-chlorobenzyl acetate
- 22184-24-3
- NSC-404380
- NSC404380
- (2-chlorophenyl)methyl acetate
- DTXSID50323594
- SCHEMBL2659085
-
- Inchi: 1S/C9H9ClO2/c1-7(11)12-6-8-4-2-3-5-9(8)10/h2-5H,6H2,1H3
- InChI Key: AJZBDZTYAJVGNV-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1COC(C)=O
Computed Properties
- Exact Mass: 184.02900
- Monoisotopic Mass: 184.029
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.197
- Boiling Point: 237.2°Cat760mmHg
- Flash Point: 106.5°C
- Refractive Index: 1.523
- PSA: 26.30000
- LogP: 2.40310
Benzenemethanol,2-chloro-, 1-acetate Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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